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Compound of Interest

Compound Name: Cyclohexanone oxime

Cat. No.: B7761111

Essential Safety and Handling Guide for
Cyclohexanone Oxime

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Cyclohexanone oxime in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize risks.

Hazard Identification and Safety Data

Cyclohexanone oxime is harmful if swallowed and may cause irritation to the skin, eyes, and
respiratory tract.[1] It is crucial to handle this compound with appropriate personal protective
equipment and in a well-ventilated area.
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Safety Parameter

Value

Source

GHS Classification

Acute toxicity, Oral (Category
4)

[2](3]

Signal Word

Warning

[21(31[4]

Hazard Statements

H302: Harmful if swallowed

[213][4][5]

Flash Point

100.00 °C (212.00 °F) - closed

cup

[1]

Acute Oral Toxicity (LD50)

883 — 1,765 mg/kg (rat)

[5]

Incompatible Materials

Strong oxidizing agents,

Strong acids

[6]

Personal Protective Equipment (PPE)

To ensure safety when handling Cyclohexanone oxime, the following personal protective

equipment is mandatory.
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields conforming to EN166
or OSHA 29 CFR 1910.133.

Protects against dust particles
and splashes.[6][7]

Hand Protection

Protective gloves. The specific
material should be chosen
based on the duration of use

and workplace conditions.

Prevents skin contact and
absorption.[2][5]

Respiratory Protection

For nuisance exposures, a
dust mask type N95 (US) or
type P1 (EN 143) respirator is
appropriate. For higher-level
protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges. Use
respirators approved by
NIOSH (US) or CEN (EU).

Protects against inhalation of
harmful dust.[1][7]

Body Protection

Protective clothing should be
selected based on the
potential for exposure in the

workplace.

Minimizes skin contact with the
chemical.[1][2]

Operational and Handling Protocols

Handling:

formed.[1][7]

Avoid the formation of dust and aerosols.[1][7]

Wash hands thoroughly after handling.[2][3][5]

Work in a well-ventilated area with appropriate exhaust ventilation where dust can be

Do not eat, drink, or smoke when using this product.[2][3][4][5]
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Storage:
o Keep the container tightly closed in a dry and well-ventilated place.[1][6][7]
e Store in a cool place.[7]

o Keep away from heat, sparks, open flames, and hot surfaces.[6]

First Aid Measures

Immediate medical attention is crucial in case of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i )
artificial respiration and seek immediate medical
attention.[1][2][7]

Immediately wash off with soap and plenty of

Skin Contact water. Remove contaminated clothing. Consult a

physician.[1][2][4][7]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[1][2][4]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) o
mouth with water and consult a physician

immediately.[1][2][4][7]

Spill and Disposal Plan

Accidental Release Measures: In the event of a spill, follow these steps to ensure safety and
proper cleanup.

o Evacuate and Isolate: Immediately evacuate personnel from the spill area. Isolate the spill or
leak area for at least 25 meters (75 feet) for solids.[8]
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» Ensure Ventilation: Ensure adequate ventilation.[1][2]

o Use Personal Protective Equipment: Wear appropriate PPE, including respiratory protection,
gloves, and eye protection.[1][2][7]

e Containment and Cleanup:

[¢]

Remove all sources of ignition.[2][6][8]

[¢]

Dampen the solid spill material with 60-70% ethanol to prevent dust formation.[8]

Sweep up or absorb the material with an inert substance and place it into a suitable,

[e]

closed container for disposal.[2][7]

Use absorbent paper dampened with 60-70% ethanol to pick up any remaining material.[3]

[e]

o Decontamination: Wash the spill area with a soap and water solution.[8] Do not allow the
product to enter drains.[1][7]

Disposal:

o Dispose of the waste material as an unused product in accordance with federal, state, and
local environmental regulations.[1][2]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

o Contaminated packaging should be disposed of in the same manner as the unused product.

[7]

Workflow for Handling a Cyclohexanone Oxime Spill
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Caption: Workflow for safely managing a Cyclohexanone oxime spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
Cyclohexanone oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7761111#personal-protective-equipment-for-
handling-cyclohexanone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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